1-Methylimidazole-D3 (ring-D3)

• IUPAC Name: 2,4,5-trideuterio-1-methylimidazole
• InChI: InChI=1S/C4H6N2/c1-6-3-2-5-4-6/h2-4H,1H3/i2D,3D,4D
• InChI Key: MCTWTZJPVLRJOU-NRUYWUNFSA-N
• Canonical SMILES: CN1C=CN=C1
• Isomeric SMILES: [2H]C1=C(N(C(=N1)[2H])C)[2H]
• Molecular Formula: C4H6N2
• DSSTOX Substance ID: DTXSID101305638
• Molecular Weight: 85.12 g/mol
• CAS RN: 4166-68-1

Description

1-Methylimidazole-D3 (ring-D3) is a derivative of imidazole where the ring has been substituted with three deuterium atoms. It is a specialty chemical used in various applications.

Molecular Structure Analysis

The molecular formula of 1-Methylimidazole-D3 (ring-D3) is C4H3D3N2. The structure of 1-Methylimidazole-D3 (ring-D3) is similar to that of 1-Methylimidazole, with the difference being the substitution of three hydrogen atoms in the ring with deuterium.

Scientific Research Applications

Reactions of Group III Biheterocyclic Complexes

Research has shown that Group III alkyl complexes, when supported by specific ligands, react with aromatic N-heterocycles like 1-methylimidazole. These reactions lead to the formation of biheterocyclic complexes through initial C-H activation followed by a coupling reaction. The study provides insights into the mechanistic aspects of these reactions, supported by both experimental and computational evidence (Carver et al., 2009).

Crystal Structure of 1-Methylimidazole Derivatives

Another study focused on the crystal structure of 1-methylimidazole 3-oxide monohydrate, revealing how the imidazole rings are linked into infinite zigzag strands by hydrogen bonds. This structural analysis contributes to the understanding of molecular arrangements and interactions within crystalline materials (Frampton et al., 2017).

Reaction Mechanism of Imidazole-Catalyzed Processes

The role of imidazole in catalyzing phenol-epoxide ring-opening reactions has been studied, highlighting the nucleophilic attack by the N atom in imidazole on an epoxide and its influence on the reaction's activation energy. Such investigations are crucial for understanding the catalytic abilities of imidazole compounds in organic synthesis (Mitani et al., 2020).

Synthesis of Acid-Sensitive Epoxides

1-Methylimidazole has been utilized as an additive in the synthesis of acid-sensitive epoxides, demonstrating its effectiveness in suppressing ring opening and rearrangement during the epoxidation process. This application showcases the utility of 1-methylimidazole in fine-tuning chemical reactions for desired outcomes (Yamazaki, 2010).

Safety And Hazards

The safety data sheet for 1-Methylimidazole, a related compound, indicates that it is a combustible liquid that is harmful if swallowed and toxic in contact with skin. It causes severe skin burns and eye damage and may cause respiratory irritation.